Cas no 148206-99-9 (2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester)

• Product Name: 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester
• CAS No: 148206-99-9
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• MDL: MFCD21362334
• CID: 3166509
• PubChem ID: 85687513
• Update Time: 2025-08-02

2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester
• diethyl 2,2-bis(phenylmethoxymethyl)propanedioate
• AKOS027255465
• AS-71224
• MFCD21362334
• SY125916
• 1,3-diethyl 2,2-bis[(benzyloxy)methyl]propanedioate
• Diethyl 2,2-Bis[(benzyloxy)methyl]malonate
• Diethyl 2,2-bis((benzyloxy)methyl)malonate
• 148206-99-9
• YFA20699
• W10279
• Diethyl2,2-bis((benzyloxy)methyl)malonate
• Propanedioic acid, bis[(phenylmethoxy)methyl]-, diethyl ester

• MDL： MFCD21362334
• Inchi： 1S/C23H28O6/c1-3-28-21(24)23(22(25)29-4-2,17-26-15-19-11-7-5-8-12-19)18-27-16-20-13-9-6-10-14-20/h5-14H,3-4,15-18H2,1-2H3
• InChI Key： DWTIQBRFUBHCSP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C(=O)OCC)(C(=O)OCC)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 400.18858861g/mol
• Monoisotopic Mass: 400.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester

2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester (CAS No. 148206-99-9): An Overview

2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester (CAS No. 148206-99-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a malonic acid diester core flanked by two benzyloxymethyl groups. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester is C₁₈H₂₂O₆, and its molecular weight is approximately 346.35 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as malonic acid and benzyl alcohol. The synthetic route often involves the protection of the carboxylic acid groups with ethyl esters and the subsequent introduction of the benzyloxymethyl groups through substitution reactions.

In recent years, 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester has gained attention for its potential applications in the pharmaceutical industry. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of novel antiviral agents targeting RNA viruses. The unique structure of 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester allows for the introduction of functional groups that enhance the antiviral activity and improve pharmacokinetic properties.

Beyond pharmaceuticals, 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester has also found applications in materials science. Its ability to form stable ester linkages makes it an attractive candidate for the synthesis of polymers with tailored properties. A recent study published in the Journal of Polymer Science: Polymer Chemistry demonstrated the use of this compound as a monomer in the preparation of biodegradable polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in biomedical devices, drug delivery systems, and environmental remediation.

The physical properties of 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester, such as its solubility and stability, are crucial for its use in various applications. It is generally soluble in common organic solvents like ethanol, methanol, and dichloromethane but has limited solubility in water. This property makes it suitable for use in organic synthesis and polymerization reactions where controlled solubility is essential.

The stability of 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester under different conditions is another important aspect to consider. The compound is stable at room temperature but may degrade under strong acidic or basic conditions. Therefore, it is recommended to store it in a cool, dry place away from strong acids or bases to maintain its integrity.

In terms of safety and handling, while 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

To summarize, 2,2-Bis-Benzyloxymethyl-Malonic Acid Diethyl Ester (CAS No. 148206-99-9) is a valuable organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique structure and properties make it an essential intermediate in the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to explore new applications and optimize existing processes involving this compound, further solidifying its importance in modern chemistry.